Cas no 1781114-86-0 (3-(3-bromo-2,4-difluorophenyl)butanoic acid)

• Product Name: 3-(3-bromo-2,4-difluorophenyl)butanoic acid
• CAS No: 1781114-86-0
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 6073142
• PubChem ID: 84811507
• Update Time: 2025-06-08

3-(3-bromo-2,4-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-difluorophenyl)butanoic acid
• EN300-1934330
• 1781114-86-0

• Inchi： 1S/C10H9BrF2O2/c1-5(4-8(14)15)6-2-3-7(12)9(11)10(6)13/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key： JXDJIUXPNVPQBL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C(C)CC(=O)O)F

Computed Properties

• Exact Mass: 277.97540g/mol
• Monoisotopic Mass: 277.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-bromo-2,4-difluorophenyl)butanoic acid

Comprehensive Overview of 3-(3-bromo-2,4-difluorophenyl)butanoic acid (CAS No. 1781114-86-0)

3-(3-bromo-2,4-difluorophenyl)butanoic acid (CAS No. 1781114-86-0) is a fluorinated aromatic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structure, featuring a bromo and difluoro substitution pattern, makes it a valuable building block for designing bioactive molecules. Researchers and chemists frequently search for fluorinated phenyl derivatives and bromo-substituted carboxylic acids due to their role in drug discovery and material science.

The compound’s molecular formula (C₁₀H₉BrF₂O₂) highlights its potential for selective functionalization, a topic of high interest in medicinal chemistry. Recent trends in AI-driven drug design and green chemistry have spurred demand for such intermediates, as they align with sustainable synthesis practices. Users often inquire about synthetic routes for 3-(3-bromo-2,4-difluorophenyl)butanoic acid or its safety data, reflecting the need for accessible technical information.

From a structural perspective, the butanoic acid chain offers flexibility for further derivatization, while the halogenated phenyl ring enhances electronic properties. This combination is pivotal in developing enzyme inhibitors or agrochemicals, areas where precision in molecular design is critical. Searches for CAS 1781114-86-0 suppliers or spectroscopic data (e.g., NMR, HPLC) are common, underscoring its industrial relevance.

Environmental and regulatory considerations also drive interest in this compound. With growing emphasis on REACH compliance and PFAS alternatives, 3-(3-bromo-2,4-difluorophenyl)butanoic acid is studied for its biodegradability profile. Laboratories often seek protocols for its purification or scalable synthesis, indicating its practical utility in both academic and industrial settings.

In summary, 3-(3-bromo-2,4-difluorophenyl)butanoic acid exemplifies the intersection of structural complexity and functional versatility. Its applications span drug development, material innovation, and sustainable chemistry, making it a compound of enduring scientific and commercial value.